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Compound of Interest

Compound Name: DL-Glutamine

Cat. No.: B559555

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the
preparation of a DL-Glutamine stock solution. While L-Glutamine is the biologically active
isomer essential for cell culture, understanding the properties and preparation of the DL-
racemic mixture is crucial for specific research applications where both isomers may be
studied.

Application Notes

DL-Glutamine is a racemic mixture containing equal parts D-Glutamine and L-Glutamine. In
cell culture and other biological systems, it is almost exclusively the L-isomer that serves as a
vital energy source, a precursor for nucleotide and protein synthesis, and a nitrogen donor.[1]
Mammalian cells primarily utilize L-Glutamine, and the D-isomer is generally not metabolized.
Therefore, when preparing a stock solution of DL-Glutamine for biological applications, it is
critical to consider that only half of the concentration will be the biologically active L-form.

L-Glutamine in solution is known for its instability, degrading over time into pyroglutamate and
ammonia, the latter of which can be toxic to cells.[1][2] The rate of degradation is dependent on
time, temperature, and pH.[3] Stock solutions are therefore typically prepared at a high
concentration, filter-sterilized, and stored frozen in aliquots to minimize degradation from
repeated freeze-thaw cycles. For long-term cultures or to avoid the rapid degradation of L-
Glutamine, stabilized dipeptide forms such as L-alanyl-L-glutamine are often used.[1][2][4]
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Quantitative Data Summary

The following table summarizes key quantitative data for the preparation and storage of

Glutamine solutions. Note that while most data is for the commonly used L-Glutamine, the

molecular weight is identical for DL-Glutamine. Solubility for DL-Glutamine is noted to be

lower than L-Glutamine.

Parameter

Value

Notes

Molecular Weight

146.14 g/mol

Applies to both L- and DL-
Glutamine.

Solubility of L-Glutamine in
Water

36 mg/mL at 25°C[5][6]

Higher concentrations can be
achieved with increased

temperature.[7]

Solubility of DL-Glutamine in
Water

Slightly soluble[8]

Specific quantitative data is not
readily available. Sonication

may be required.[8]

Recommended Stock

Concentration

200 mM[5][9][10]

A convenient concentration for
easy dilution to working
concentrations.

Varies depending on the cell

Typical Working Concentration 2 - 10 mM|[5] ) ) )

line and media formulation.[5]

L-Glutamine powder is very
Storage of Powder 15-30°C

stable.

Store in small, single-use
Storage of Stock Solution -20°C[5] aliquots to avoid freeze-thaw

cycles.

Stability at -20°C

Several months[5]

Degradation is minimal at this

temperature.[3]

Stability at 4°C

Approximately 2 weeks[5]

Significant degradation occurs

at refrigerated temperatures.

Sterilization Method

Filtration (0.1 - 0.22 um filter)
[5]

Do not autoclave, as heat

degrades Glutamine.[5]
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Experimental Protocol: Preparation of 200 mM DL-
Glutamine Stock Solution (100 mL)

This protocol outlines the steps to prepare a 100 mL of 200 mM DL-Glutamine stock solution.

Materials and Equipment:

o DL-Glutamine powder (MW: 146.14 g/mol)

o Cell culture grade water or 0.85% saline[5]

» Sterile 250 mL beaker or flask[5]

« Sterile magnetic stir bar and stir plate

o Sterile 100 mL graduated cylinder or volumetric flask
e Sterile 0.22 pm syringe filter

o Sterile syringes

« Sterile conical tubes or cryovials for aliquoting

o Laminar flow hood or sterile work area

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

e Calculation:

o To prepare 100 mL (0.1 L) of a 200 mM (0.2 M) solution, the required mass of DL-
Glutamine is calculated as follows:

» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (g) =0.2mol/Lx0.1Lx146.14 g/mol=2.92 g

e Dissolution:
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o In alaminar flow hood, add approximately 90 mL of cell culture grade water or 0.85%
saline to a sterile 250 mL beaker containing a sterile magnetic stir bar.[5][9]

o Weigh out 2.92 g of DL-Glutamine powder and slowly add it to the water/saline while
stirring.[9]

o Continue stirring until the powder is completely dissolved. As DL-Glutamine has lower
solubility than L-Glutamine, this may take some time. Gentle warming (to no more than
37°C) or sonication may be required to fully dissolve the compound.[8] Ensure no visible
particles remain.

e Volume Adjustment:

o Once fully dissolved, transfer the solution to a 100 mL sterile graduated cylinder or
volumetric flask.

o Rinse the beaker with a small amount of the solvent and add it to the cylinder.

o Carefully bring the final volume to exactly 100 mL with the solvent.

o Sterilization:

o Draw the DL-Glutamine solution into a sterile syringe.

o Attach a sterile 0.22 pum syringe filter to the syringe.

o Filter-sterilize the solution into a sterile collection vessel, such as a sterile conical tube or
bottle.[5] Do not autoclave.[5]

» Aliquoting and Storage:

o

Dispense the sterile 200 mM DL-Glutamine stock solution into smaller, single-use sterile
aliquots (e.g., 5 or 10 mL) in cryovials or conical tubes.[5]

[¢]

Label each aliquot clearly with the name of the solution (200 mM DL-Glutamine), the
preparation date, and your initials.

[¢]

Store the aliquots at -20°C for long-term storage.[5]
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Workflow Diagram
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Caption: Workflow for preparing a sterile DL-Glutamine stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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